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Compound of Interest

Compound Name: 2,3-Butanediol-d6

Cat. No.: B3044155 Get Quote

Essential Safety and Handling Guide for 2,3-
Butanediol-d6
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,3-Butanediol-d6. Adherence to

these protocols is essential for ensuring personnel safety and maintaining a secure laboratory

environment. While this document focuses on 2,3-Butanediol-d6, the general safety principles

for handling deuterated compounds and diols are applicable.

Personal Protective Equipment (PPE)
The primary defense against chemical exposure is the correct and consistent use of personal

protective equipment. The following PPE is mandatory when handling 2,3-Butanediol-d6.

Summary of Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[1] A face shield is

recommended when there is a

splash hazard.

Protects against splashes and

vapors that can cause eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). A lab coat

or fire/flame resistant and

impervious clothing should be

worn.[1]

Prevents skin contact, which

may cause irritation.[2]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator or a NIOSH-

approved N95 dust mask may

be necessary.

Minimizes inhalation of vapors

or aerosols.

Operational Plan: Safe Handling Procedure
A systematic approach to handling 2,3-Butanediol-d6 is crucial for minimizing risks.

Pre-Operational Safety Checklist:

Review Safety Data Sheet (SDS): All personnel must review the SDS for 2,3-Butanediol

before commencing work. Although a specific SDS for the d6 variant may not be available,

the SDS for 2,3-Butanediol provides essential safety information.

Assemble PPE: Gather all necessary PPE as outlined in the table above.

Locate Emergency Equipment: Confirm the location and accessibility of the nearest eyewash

station and safety shower.
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Prepare Spill Kit: Ensure a spill kit with appropriate absorbent materials is readily available.

Step-by-Step Handling Procedure:

Work in a Ventilated Area: All handling of 2,3-Butanediol-d6 should be conducted in a well-

ventilated laboratory, preferably within a chemical fume hood.

Don PPE: Put on a lab coat, chemical-resistant gloves, and safety goggles.

Dispensing: When transferring the chemical, do so carefully to avoid splashing or creating

aerosols. Use non-sparking tools.

Post-Handling: After handling, wash hands and any exposed skin thoroughly. Contaminated

clothing should be removed and laundered before reuse.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from heat, sparks, open flames, and hot surfaces.

Store apart from incompatible materials such as strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.

Disposal Plan
Proper disposal of 2,3-Butanediol-d6 and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste: Dispose of waste material in accordance with national and local

regulations. Do not mix with other waste.

Contaminated Containers: Handle uncleaned containers as you would the product itself.

Dispose of the contents and container to an approved waste disposal plant.

Spill Cleanup: In the event of a spill, collect the material with an inert absorbent (e.g., sand,

silica gel) and place it in a suitable, closed container for disposal. Remove all sources of

ignition.
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Chemical and Physical Properties
The following table summarizes key quantitative data for 2,3-Butanediol. These properties are

expected to be very similar for 2,3-Butanediol-d6.

Property Value

Molecular Formula C4H10O2

Molecular Weight 90.12 g/mol

Boiling Point 183-184 °C

Melting Point 25 °C

Flash Point 85 °C (185 °F) - closed cup

Density 1.002 g/mL at 20 °C

Safe Handling Workflow
The following diagram illustrates the logical flow for the safe handling of 2,3-Butanediol-d6
from preparation to disposal.
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Caption: Workflow for the safe handling of 2,3-Butanediol-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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